Cas no 73681-01-3 (5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

73681-01-3 structure
Product name:5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties
Names and Identifiers
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- 5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- BRN 0860743
- 73681-01-3
- BARBITURIC ACID, 1,3-DIPHENYL-5-DODECYL-2-THIO-
- 73481-01-3
- 1,3-Diphenyl-5-dodecyl-2,3-dihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
- DTXSID70223946
- 1,3-Diphenyl-5-dodecyl-2-thiobarbituric acid
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- Inchi: InChI=1S/C28H36N2O2S/c1-2-3-4-5-6-7-8-9-10-17-22-25-26(31)29(23-18-13-11-14-19-23)28(33)30(27(25)32)24-20-15-12-16-21-24/h11-16,18-21,25H,2-10,17,22H2,1H3
- InChI Key: QTJHXTFHQHAQKQ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCC1C(=O)N(C(=S)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 464.24974957g/mol
- Monoisotopic Mass: 464.24974957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 72.7Ų
5-dodecyl-1,3-diphenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Related Literature
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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